Cas no 2138548-88-4 (4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol
• CAS No: 2138548-88-4
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6422733
• PubChem ID: 165491831
• Update Time: 2025-05-20

4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155976
• 2138548-88-4
• 4-ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol
• 4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C12H17NOS/c1-3-10-4-6-12(14,7-5-10)11-8-9(2)13-15-11/h4,6,8,10,14H,3,5,7H2,1-2H3
• InChI Key： LKVINLOIORYHHI-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1(C=CC(CC)CC1)O

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4Ų

Additional information on 4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol

4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138548-88-4): An Overview

4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138548-88-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol.

Chemical Structure and Synthesis

The chemical structure of 4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol is composed of a cyclohexene ring substituted with an ethyl group and a 3-methylthiazole moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclohexene ring and the subsequent introduction of the thiazole substituent.

Recent studies have explored various synthetic routes to optimize the yield and purity of 4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the thiazole moiety onto the cyclohexene ring. This method has been shown to be highly effective in producing high-purity compounds with excellent yields.

Biological Activities

The biological activities of 4-Ethyl-1-(3-methyl-1,2-thiazol-5-yl)cyclohex-2-en-1-ol have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This anti-inflammatory activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-kB and MAPK.

Beyond its anti-inflammatory properties, 4-Ethyl-1-(3-methyl-1,2-thiazol-5-y)cyclohexenol has also shown promise as an antioxidant. Research has indicated that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This dual functionality as both an anti-inflammatory and antioxidant agent makes it a valuable candidate for the development of novel therapeutic agents for inflammatory diseases and conditions associated with oxidative stress.

Potential Applications

The unique combination of anti-inflammatory and antioxidant properties makes 4-Ethyl-(3-methyl-thiazole)cyclohexenol a promising candidate for various therapeutic applications. One potential application is in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to evaluate its efficacy and safety in these conditions.

In addition to its therapeutic potential, 4-Ethyl-(3-methyl-thiazole)cyclohexenol has also been explored for its use in cosmetic formulations. Its ability to reduce inflammation and protect against oxidative stress makes it a valuable ingredient in skincare products designed to address conditions such as acne and dermatitis.

Conclusion

In conclusion, 4-Ethyl-(3-methyl-thiazole)cyclohexenol (CAS No. 2138548-88) is a promising compound with a wide range of potential applications in both medicinal chemistry and cosmetic formulations. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in addressing various health challenges.